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Compound of Interest

Compound Name: 5-Methylpyrazin-2-amine

Cat. No.: B1296693 Get Quote

An In-depth Technical Guide on 5-Methylpyrazin-2-amine for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and applications of 5-Methylpyrazin-2-amine, a key intermediate in the

development of various pharmaceuticals and agrochemicals.

Core Molecular Data
5-Methylpyrazin-2-amine is a heterocyclic organic compound with the following key molecular

identifiers and properties.
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Property Value Source

Molecular Formula C5H7N3 [1][2][3][4]

Molecular Weight 109.13 g/mol [1][2][3][4]

CAS Number 5521-58-4 [2][3]

IUPAC Name 5-methylpyrazin-2-amine [1]

Synonyms
2-Amino-5-methylpyrazine, 5-

methyl-2-pyrazinamine
[1][3]

Appearance
Yellow to beige crystalline

powder
[3]

Melting Point 116-117 °C [2]

Boiling Point 110 °C (at 2 Torr) [2]

Synthesis and Experimental Protocols
5-Methylpyrazin-2-amine is an important intermediate in organic synthesis.[2] One common

method for its preparation involves the Curtius rearrangement of 5-methyl-2-pyrazinecarboxylic

acid. This multi-step process offers a reliable pathway for industrial-scale production.

Experimental Protocol: Synthesis via Curtius
Rearrangement
This protocol describes the synthesis of 5-Methylpyrazin-2-amine from 5-methyl-2-

pyrazinecarboxylic acid.[5]

Step 1: Azidation and Curtius Rearrangement

In a reaction vessel under a nitrogen atmosphere, combine 5-methyl-2-pyrazinecarboxylic

acid, toluene, and diisopropylethylamine.

Perform a vacuum distillation to reduce the water content to below 0.1% w/w.
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Cool the mixture and add diphenylphosphoryl azide (DPPA) while maintaining the

temperature.

In a separate vessel, prepare a solution of benzyl alcohol in toluene, ensuring the water

content is below 0.1% w/w by azeotropic distillation.

Heat the benzyl alcohol solution and slowly add the contents of the first vessel.

Stir the reaction mixture, then cool to room temperature.

Slowly add a sodium hydroxide solution, then cool the mixture further to induce precipitation.

Filter the resulting solid, wash with water and then methanol, and dry under a vacuum to

yield the Boc-protected intermediate.

Step 2: Deprotection

The Boc-protected intermediate is then subjected to deprotection to yield 5-Methylpyrazin-
2-amine.[5] A common method for Boc deprotection is treatment with a strong acid, such as

trifluoroacetic acid or hydrochloric acid, in a suitable solvent.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Methylpyrazin-2-amine
from its carboxylic acid precursor.

Starting Material Reaction Steps Final Product

5-Methyl-2-pyrazinecarboxylic Acid Azidation with DPPAToluene, DIPEA Curtius Rearrangement
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Caption: Synthesis workflow for 5-Methylpyrazin-2-amine.
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Applications in Research and Development
5-Methylpyrazin-2-amine serves as a crucial building block in the synthesis of a variety of

biologically active molecules. Its pyrazine ring is a key pharmacophore in many compounds.[2]

Pharmaceuticals: It is a key intermediate in the synthesis of drugs, including those for

treating diabetes and lowering blood lipids.[6] Derivatives of 5-methylpyrazine have also

been investigated for their anti-tubercular activity.[7]

Agrochemicals: This compound is utilized in the formulation of pesticides and other crop

protection agents.[3]

Materials Science: It is incorporated in the development of advanced polymers and coatings.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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